Cas no 110028-98-3 (1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione)

• Product Name: 1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione
• CAS No: 110028-98-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 1188421
• PubChem ID: 14042413
• Update Time: 2025-04-20

1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione
• 110028-98-3
• DTXSID90554865

• Inchi： 1S/C14H14O2/c15-11-5-1-3-9-7-8-10-4-2-6-12(16)14(10)13(9)11/h7-8H,1-6H2
• InChI Key： JVLYNUFSCKCQQK-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=CC=C3CCCC(C3=C21)=O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14